Cas no 1196154-55-8 (tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate)

• Product Name: tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• CAS No: 1196154-55-8
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• MDL: MFCD09038211
• CID: 840246
• PubChem ID: 46864133
• Update Time: 2025-10-28

tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6-Aminomethyl-3,4-dihydro-1H-isoquinoline-2-carboxylic acid tert-butyl ester
• tert-butyl 6-(aminomethyl)-3,4-dihydro-1H-isoquinoline-2-carboxylate
• tert-butyl 6-(aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• 1,1-dimethylethyl 6-aminomethyl-3,4-dihydro-2(1H)-isoquinolinecarboxylate
• AB49526
• CTK8D3722
• I08-0354
• S14-1937
• SureCN166101
• 1196154-55-8
• DTXSID20676963
• 2(1H)-Isoquinolinecarboxylic acid, 6-(aminomethyl)-3,4-dihydro-, 1,1-dimethylethyl ester
• AKOS015897043
• AS-39549
• EN300-1275315
• tert-butyl 6-(aminomethyl)-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• SCHEMBL166101
• MFCD09038211
• WXB15455
• CS-0038550
• GJXOYJWWLHSIRB-UHFFFAOYSA-N
• tert-butyl6-(aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate
• DB-353077
• 2-Boc-6-(aminomethyl)-3,4-dihydro-1H-isoquinoline
• tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate

• MDL： MFCD09038211
• Inchi： 1S/C15H22N2O2/c1-15(2,3)19-14(18)17-7-6-12-8-11(9-16)4-5-13(12)10-17/h4-5,8H,6-7,9-10,16H2,1-3H3
• InChI Key： GJXOYJWWLHSIRB-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(CN)=CC=2CC1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 262.168
• Monoisotopic Mass: 262.168
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.6A^2
• XLogP3: 1.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate

Professional Introduction to Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 1196154-55-8)

Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate (CAS No. 1196154-55-8) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its intricate molecular structure, belongs to the class of dihydroisoquinoline derivatives, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate incorporates a tertiary butyl group and an aminomethyl substituent, which contribute to its unique chemical properties and reactivity. These structural features make it a valuable scaffold for the development of novel bioactive molecules. The presence of the carboxylate group further enhances its solubility in polar solvents, facilitating its use in various biochemical assays and drug formulation processes.

In recent years, there has been a surge in research focused on dihydroisoquinoline derivatives due to their demonstrated efficacy in modulating various biological pathways. Studies have shown that these compounds exhibit potential as scaffolds for the development of drugs targeting neurological disorders, cardiovascular diseases, and cancer. The specific substitution pattern in Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate positions it as a promising candidate for further exploration in these areas.

One of the most compelling aspects of this compound is its ability to interact with multiple biological targets. The aminomethyl group provides a site for post-translational modifications, allowing for the development of prodrugs or conjugates that can enhance bioavailability and target specificity. Additionally, the tertiary butyl group can influence the compound's pharmacokinetic properties, potentially leading to improved metabolic stability and reduced toxicity.

The synthesis of Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate involves a multi-step process that requires precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to achieve high yields and enantioselectivity. These synthetic strategies not only highlight the compound's complexity but also underscore the importance of cutting-edge chemical techniques in modern drug discovery.

Recent advancements in computational chemistry have further accelerated the development of dihydroisoquinoline derivatives like Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate. Molecular modeling studies have provided valuable insights into its binding interactions with biological targets, enabling researchers to optimize its structure for enhanced efficacy. These computational approaches complement experimental efforts by predicting potential lead compounds and guiding the design of novel derivatives.

In clinical research, Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate has been investigated for its potential role in treating various diseases. Preclinical studies have demonstrated its ability to modulate neurotransmitter receptors, making it a candidate for therapies targeting neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Furthermore, its anti-inflammatory properties have been explored in models of chronic inflammation, suggesting its utility in developing treatments for conditions like rheumatoid arthritis.

The compound's potential as an anticancer agent is another area of active investigation. Preliminary studies have shown that it can induce apoptosis in certain cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. These findings are particularly promising given the increasing demand for targeted therapies that can selectively kill cancer cells while minimizing side effects.

The future prospects for Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate are vast and multifaceted. Ongoing research aims to refine its synthetic routes for scalability and cost-effectiveness, ensuring broader accessibility for therapeutic applications. Additionally, exploring new derivatives through structural modifications holds promise for uncovering even more potent and selective bioactive molecules.

In conclusion, Tert-Butyl 6-(Aminomethyl)-3,4-dihydroisoquinoline-2(1H)-carboxylate represents a significant advancement in pharmaceutical chemistry with its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, cardiovascular diseases, and cancer make it a compelling focus for future research. As our understanding of molecular interactions continues to evolve, this compound is poised to play a crucial role in the development of next-generation therapeutics.